The Discovery of Sangivamycin from Streptomyces rimosus: A Technical Guide
The Discovery of Sangivamycin from Streptomyces rimosus: A Technical Guide
Abstract
Sangivamycin, a pyrrolopyrimidine nucleoside antibiotic isolated from Streptomyces rimosus, has garnered significant scientific interest due to its potent biological activities, including antitumor, antiviral, and protein kinase C (PKC) inhibitory effects. This technical guide provides a comprehensive overview of the discovery of Sangivamycin, detailing its isolation, characterization, biosynthesis, and mechanism of action. The document includes structured data tables for easy reference, detailed experimental methodologies, and visualizations of key pathways and workflows to facilitate a deeper understanding for researchers and drug development professionals.
Introduction
The genus Streptomyces is a rich source of bioactive secondary metabolites, contributing to a significant portion of clinically used antibiotics. Streptomyces rimosus, in particular, is a well-known producer of various antimicrobial compounds. Sangivamycin (4-amino-5-carboxamide-7-(D-ribofuranosyl)pyrrolo[2,3-d]pyrimidine) is a notable natural product from this species, structurally related to adenosine. Its unique chemical scaffold has made it a subject of extensive research, revealing its potential as a therapeutic agent. This guide aims to consolidate the key technical aspects of Sangivamycin's discovery and preclinical evaluation.
Physicochemical Properties of Sangivamycin
The fundamental physicochemical characteristics of Sangivamycin are crucial for its handling, formulation, and analytical characterization. The properties are summarized in the table below.
| Property | Value | Reference |
| Molecular Formula | C₁₂H₁₅N₅O₅ | [1] |
| Molecular Weight | 309.28 g/mol | [1] |
| IUPAC Name | 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carboxamide | [1] |
| CAS Number | 18417-89-5 | [2] |
| Appearance | Colorless needles | [3] |
| Melting Point | 285-290 °C | |
| Solubility | Slightly soluble in water, soluble in ethanol, freely soluble in N,N-dimethylformamide |
Experimental Protocols
This section outlines the generalized experimental procedures for the fermentation of Streptomyces rimosus, followed by the extraction, purification, and biological evaluation of Sangivamycin. These protocols are based on published literature and standard microbiological and biochemical techniques.
Fermentation of Streptomyces rimosus
The production of Sangivamycin is achieved through submerged fermentation of a selected strain of Streptomyces rimosus.
3.1.1. Culture and Inoculum Preparation
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A pure culture of Streptomyces rimosus (e.g., ATCC 14673) is maintained on a suitable agar (B569324) medium.
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For inoculum preparation, a loopful of spores or mycelia is transferred to a seed medium. A typical seed medium composition is provided in the table below.
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The seed culture is incubated at 28°C for 48 hours on a rotary shaker at 200 rpm.
| Seed Medium Component | Concentration (g/L) |
| Soyabean Meal | 10 |
| CaCO₃ | 3 |
| MgSO₄·7H₂O | 0.5 |
| (NH₄)₂HPO₄ | 0.5 |
| NaCl | 3 |
| K₂HPO₄ | 1 |
| Glycerol | 15 mL |
| Distilled Water | to 1 L |
| pH | 6.9–7.0 |
3.1.2. Production Fermentation
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The production medium is inoculated with 0.5% (v/v) of the seed culture. A representative production medium is detailed below.
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Fermentation is carried out in a fermentor at 28°C with controlled aeration and agitation for 96 hours.
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The pH of the medium is maintained around 7.0.
| Production Medium Component | Concentration (g/L) |
| Dextrose | 1.5 |
| Glycerol | 1.5 |
| Lactose | 1.5 |
| Peptone | 0.25 |
| Asparagine | 0.25 |
| NaNO₃ | 0.25 |
| Corn Steep Liquor | 0.25 |
| Beef Extract | 0.25 |
| Distillers Solubles | 0.25 |
| Yeast Extract | 0.25 |
| Wheat Germ | 0.25 |
| Sea Salt | 2.0 |
| pH | 7.0 (before sterilization) |
Extraction and Purification of Sangivamycin
The following is a generalized workflow for the isolation and purification of Sangivamycin from the fermentation broth.
Figure 1: Generalized workflow for the extraction and purification of Sangivamycin.
3.2.1. Extraction
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The fermentation broth is filtered to separate the mycelia from the supernatant (cell-free broth).
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The pH of the cell-free broth is adjusted to approximately 3.0 with a suitable acid.
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The acidified broth is extracted with an equal volume of n-butanol.
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The organic phase is collected and concentrated under vacuum to yield the crude extract.
3.2.2. Purification
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The crude extract is subjected to silica gel column chromatography.
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The column is eluted with a gradient of solvents, such as a hexane-ethyl acetate (B1210297) system followed by an ethyl acetate-methanol system.
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Fractions are collected and tested for biological activity.
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Active fractions are pooled, concentrated, and further purified by reverse-phase High-Performance Liquid Chromatography (HPLC) to obtain pure Sangivamycin.
Protein Kinase C (PKC) Inhibition Assay
This protocol provides a general method for assessing the inhibitory activity of Sangivamycin against Protein Kinase C.
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The assay is performed in a microtiter plate format.
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The reaction mixture contains a buffer (e.g., HEPES), a PKC enzyme source (purified or as a cell lysate), a substrate peptide, and cofactors (phosphatidylserine and diacylglycerol).
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Sangivamycin, at various concentrations, is pre-incubated with the PKC enzyme.
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The kinase reaction is initiated by the addition of ATP (often radiolabeled, e.g., [γ-³²P]ATP).
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The reaction is allowed to proceed for a specific time at a controlled temperature (e.g., 30°C).
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The reaction is stopped, and the phosphorylated substrate is separated from the unreacted ATP.
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The amount of incorporated phosphate (B84403) is quantified (e.g., by scintillation counting).
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The concentration of Sangivamycin that inhibits 50% of the PKC activity (IC₅₀) is determined from a dose-response curve.
Biological Activity and Mechanism of Action
Sangivamycin exhibits a broad spectrum of biological activities, with its most prominent role being the inhibition of Protein Kinase C (PKC).
Protein Kinase C Inhibition
Sangivamycin is a potent inhibitor of PKC. It acts as a competitive inhibitor with respect to ATP, with an apparent Ki value of approximately 11-15 µM. Unlike some other kinase inhibitors, Sangivamycin's inhibitory action is selective for PKC over Protein Kinase A (PKA).
Figure 2: Simplified Protein Kinase C (PKC) signaling pathway and the inhibitory action of Sangivamycin.
Antiviral and Antitumor Activity
Sangivamycin has demonstrated significant antiviral and antitumor properties. The table below summarizes some of the reported inhibitory concentrations.
| Activity Type | Target | IC₅₀ Value (nM) | Reference |
| Antiviral | SARS-CoV-2 (Vero E6 cells) | 34.3 | |
| SARS-CoV-2 (Calu-3 cells) | 60.6 | ||
| Antitumor | Inhibition of RNA synthesis (MCF7 cells) | ~100 µM (at 3h) | |
| Inhibition of DNA synthesis (MCF7 cells) | >100 µM (at 3h) |
Biosynthesis of Sangivamycin in Streptomyces rimosus
The biosynthesis of Sangivamycin in Streptomyces rimosus is closely linked to that of another pyrrolopyrimidine antibiotic, toyocamycin (B1682990). Sangivamycin is formed from toyocamycin through the enzymatic conversion of a nitrile group to a carboxamide group. This reaction is catalyzed by the enzyme toyocamycin nitrile hydratase.
Figure 3: Simplified biosynthetic pathway of Sangivamycin from Toyocamycin in S. rimosus.
Conclusion
The discovery of Sangivamycin from Streptomyces rimosus represents a significant contribution to the field of natural product chemistry and drug discovery. Its potent and selective inhibition of Protein Kinase C, coupled with its antiviral and antitumor activities, underscores its potential as a lead compound for the development of novel therapeutics. This technical guide provides a foundational resource for researchers aiming to further explore the pharmacological properties and therapeutic applications of Sangivamycin and its derivatives. Further research into optimizing its production, elucidating its diverse mechanisms of action, and exploring its clinical potential is warranted.
